Cas no 76530-89-7 (Bis(3,4-methylenedioxy)chalcone)

• Product Name: Bis(3,4-methylenedioxy)chalcone
• CAS No: 76530-89-7
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 572843
• PubChem ID: 5735293
• Update Time: 2025-06-08

Bis(3,4-methylenedioxy)chalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1,3-bis(1,3-benzodioxol-5-yl)-
• Bis(3,4-methylenedioxy)chalcone
• 1,3-bis(1,3-benzodioxol-5-yl)prop-2-en-1-one
• 1,3-Bis(1,3-benzodioxol-5-yl)-
• 1,3-Bis(1,3-benzodioxol-5-yl)-2-propen-1-one
• 1,3-bis-benzo[1,3]dioxol-5-yl-propenone
• 3,4:3',4'-bis(methylenedioxy)chalcone
• (E)-1,3-bis(1,3-benzodioxol-5-yl)prop-2-en-1-one
• 88755-19-5
• NSC-162494
• CS-0358026
• AKOS002239936
• 1,3-Bis(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-one
• SR-01000247528-1
• SCHEMBL108665
• SR-01000247528
• 76530-89-7
• CHEMBL1946289
• 2-Propen-1-one, 1,3-bis(1,3-benzodioxol-5-yl)-, (2E)-
• NSC162494
• 2-Propen-1-one, 1,3-bis(1,3-benzodioxol-5-yl)-, (E)-
• DB-264543
• (2E)-1,3-bis(1,3-benzodioxol-5-yl)prop-2-en-1-one
• STK950812

• Inchi： 1S/C17H12O5/c18-13(12-3-6-15-17(8-12)22-10-20-15)4-1-11-2-5-14-16(7-11)21-9-19-14/h1-8H,9-10H2/b4-1+
• InChI Key： BJVBIPGXQAUWBA-DAFODLJHSA-N
• SMILES： O1COC2C=CC(C(/C=C/C3C=CC4=C(C=3)OCO4)=O)=CC1=2

Computed Properties

• Exact Mass: 296.06800
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 3.04010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on Bis(3,4-methylenedioxy)chalcone

Research Briefing on Bis(3,4-methylenedioxy)chalcone (CAS: 76530-89-7): Recent Advances and Applications in Chemical Biology and Medicine

Bis(3,4-methylenedioxy)chalcone (CAS: 76530-89-7) is a synthetic chalcone derivative that has garnered significant attention in recent years due to its potential therapeutic applications. Chalcones, as a class of compounds, are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. This research briefing aims to provide an overview of the latest findings related to Bis(3,4-methylenedioxy)chalcone, focusing on its chemical properties, mechanisms of action, and potential applications in drug discovery and development.

Recent studies have highlighted the unique structural features of Bis(3,4-methylenedioxy)chalcone, which contribute to its bioactivity. The compound's two methylenedioxy groups enhance its stability and interaction with biological targets, making it a promising candidate for further investigation. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and confirm its purity. These structural insights are crucial for understanding its binding affinity to various enzymes and receptors.

One of the most notable findings in recent literature is the compound's potential as an anticancer agent. In vitro studies have demonstrated that Bis(3,4-methylenedioxy)chalcone exhibits selective cytotoxicity against several cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase pathways and the inhibition of key signaling molecules such as NF-κB. Additionally, its ability to modulate reactive oxygen species (ROS) levels has been linked to its anticancer effects, offering a dual mechanism of action.

Beyond its anticancer properties, Bis(3,4-methylenedioxy)chalcone has shown promise in addressing inflammatory and infectious diseases. Recent research has explored its anti-inflammatory effects, particularly in models of chronic inflammation such as rheumatoid arthritis. The compound's ability to inhibit pro-inflammatory cytokines like TNF-α and IL-6 has been well-documented. Furthermore, its antimicrobial activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), has sparked interest in its potential as an alternative to conventional antibiotics.

Despite these promising findings, challenges remain in the development of Bis(3,4-methylenedioxy)chalcone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Recent efforts have focused on structural modifications to improve its pharmacokinetic profile, including the introduction of solubilizing groups and the optimization of its lipophilicity. These modifications aim to enhance its therapeutic index while minimizing adverse effects.

In conclusion, Bis(3,4-methylenedioxy)chalcone (CAS: 76530-89-7) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse biological activities, coupled with its well-characterized structure, make it an attractive candidate for further research and development. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in vivo. As the scientific community continues to explore its potential, Bis(3,4-methylenedioxy)chalcone may pave the way for novel therapeutic strategies in oncology, immunology, and infectious disease.